Cas no 2649083-33-8 (1,2-difluoro-4-(1-isocyanatoethyl)-5-methoxybenzene)

• Product Name: 1,2-difluoro-4-(1-isocyanatoethyl)-5-methoxybenzene
• CAS No: 2649083-33-8
• MF: C₁₀H₉F₂NO₂
• MW: 213.180769681931
• CID: 6024813
• PubChem ID: 165616680
• Update Time: 2025-06-20

1,2-difluoro-4-(1-isocyanatoethyl)-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-difluoro-4-(1-isocyanatoethyl)-5-methoxybenzene
• EN300-1799390
• 2649083-33-8

• Inchi： 1S/C10H9F2NO2/c1-6(13-5-14)7-3-8(11)9(12)4-10(7)15-2/h3-4,6H,1-2H3
• InChI Key： KSYAYXSUBOGMPL-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C(C)N=C=O)OC)F

Computed Properties

• Exact Mass: 213.06013485g/mol
• Monoisotopic Mass: 213.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 1,2-difluoro-4-(1-isocyanatoethyl)-5-methoxybenzene

Professional Introduction to 1,2-Difluoro-4-(1-Isocyanatoethyl)-5-Methoxybenzene (CAS No. 2649083-33-8)

1,2-Difluoro-4-(1-isocyanatoethyl)-5-methoxybenzene, with the chemical identifier CAS No. 2649083-33-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a unique structural arrangement of fluorine atoms and an isocyanatoethyl substituent, exhibits a range of potential applications that are both intriguing and promising. The presence of both fluorine and methoxy groups in its molecular framework imparts distinct electronic and steric properties, making it a valuable candidate for further exploration in synthetic chemistry and drug development.

The compound's structure consists of a benzene ring substituted at the 1,2 positions with fluorine atoms, while the 4-position is functionalized with an isocyanatoethyl group. The isocyanatoethyl moiety is particularly noteworthy as it can participate in various chemical reactions, including polymerization and condensation reactions, which are pivotal in the synthesis of novel polymers and specialty chemicals. Additionally, the methoxy group at the 5-position provides a hydrophilic character to the molecule, enhancing its solubility in polar solvents and potentially improving its bioavailability when incorporated into pharmaceutical formulations.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and binding affinity towards biological targets. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacokinetic profiles, including increased bioavailability and prolonged half-life. The specific arrangement of fluorine atoms in 1,2-difluoro-4-(1-isocyanatoethyl)-5-methoxybenzene may contribute to unique interactions with biological receptors, making it a promising scaffold for the development of new therapeutic agents.

The isocyanatoethyl group in this compound opens up avenues for the synthesis of polyurethane derivatives and other polymeric materials. Polyurethanes are widely used in various industries, including pharmaceuticals, textiles, and coatings, due to their versatility and tunable properties. The reaction of the isocyanatoethyl group with hydroxyl or amine functional groups can lead to the formation of stable urethane linkages, which are essential for constructing complex polymer architectures. This property makes 1,2-difluoro-4-(1-isocyanatoethyl)-5-methoxybenzene a valuable building block for advanced material design.

Recent studies have also explored the potential applications of this compound in medicinal chemistry. The combination of fluorine and methoxy groups in its structure suggests that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, fluorinated aromatic compounds have shown promise in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The unique electronic properties conferred by the fluorine atoms could enhance the binding affinity of this compound to target proteins, making it a potential lead molecule for drug discovery.

The synthesis of 1,2-difluoro-4-(1-isocyanatoethyl)-5-methoxybenzene involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings typically requires specialized synthetic methodologies to prevent unwanted side reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve regioselective fluorination at specific positions on the benzene ring. Similarly, the introduction of the isocyanatoethyl group necessitates careful handling due to its reactivity with moisture and nucleophiles.

In conclusion, 1,2-difluoro-4-(1-isocyanatoethyl)-5-methoxybenzene (CAS No. 2649083-33-8) represents a fascinating compound with diverse applications in pharmaceutical chemistry and materials science. Its unique structural features make it a versatile intermediate for synthesizing novel polymers and drug candidates. The ongoing research into fluorinated aromatic compounds underscores their potential as therapeutic agents and functional materials. As synthetic methodologies continue to advance, further exploration of this compound's properties and applications will undoubtedly yield significant contributions to science and industry.